molecular formula C11H20N4O12 B8582892 5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol) CAS No. 112160-76-6

5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol)

Cat. No.: B8582892
CAS No.: 112160-76-6
M. Wt: 400.30 g/mol
InChI Key: QHZJDZPUUZNDKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol) is a useful research compound. Its molecular formula is C11H20N4O12 and its molecular weight is 400.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

112160-76-6

Molecular Formula

C11H20N4O12

Molecular Weight

400.30 g/mol

IUPAC Name

5-[(5-hydroxy-2,2-dinitropentoxy)methoxy]-4,4-dinitropentan-1-ol

InChI

InChI=1S/C11H20N4O12/c16-5-1-3-10(12(18)19,13(20)21)7-26-9-27-8-11(14(22)23,15(24)25)4-2-6-17/h16-17H,1-9H2

InChI Key

QHZJDZPUUZNDKR-UHFFFAOYSA-N

Canonical SMILES

C(CC(COCOCC(CCCO)([N+](=O)[O-])[N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-])CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dimethyl 4,4,10,10-tetranitro-6,8-dioxatridecane-1,13-dioate (28.8 g) was dissolved in 139 mL of BH3.THF with ice-cooling and under a nitrogen atmosphere. The solution was stirred at room temperature for 3 days, after which time 27 mL of water was added slowly and the mixture was heated at 60° C. for 5 minutes. After cooling, the mixture was poured into 200 mL of water, and the product was extracted with ether. The ether solution was washed with aqueous sodium bicarbonate solution, then with water, and dried (MgSO4) After removal of the solvent, the crude product was recrystallized from dichloromethane. Yield: 19.9 g (79%); M.P. 72.5°-3.5° C. 1H NMR spectrum (CDCl3 /TMS): δ 4.76 (s, 2H); 4.41 (s, 4H); 2.69 (m, 4H); 1.59 (m. 4H).
Name
Dimethyl 4,4,10,10-tetranitro-6,8-dioxatridecane-1,13-dioate
Quantity
28.8 g
Type
reactant
Reaction Step One
Quantity
139 mL
Type
solvent
Reaction Step One
Name
Quantity
27 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.